Divergent Cytotoxicity in Lymphoma Cells
When tested in matched cytotoxicity assays, MAC glucuronide phenol-linked SN-38 and its α-hydroxy lactone-stabilized analog (CAS 2246380-70-9) produce substantially different activity fingerprints across L540cy Hodgkin's lymphoma and Ramos Burkitt's lymphoma cells. The phenol-linked compound is 1.6-fold more potent against Ramos cells (67 vs. 105 ng/mL) but 1.14-fold less potent against L540cy cells (113 vs. 99 ng/mL), generating an inverted selectivity profile [1]. This cross-over pattern demonstrates that the linker attachment chemistry—phenol versus α-hydroxy lactone—produces a non-interchangeable biological outcome that may inform cell-line-specific payload selection.
| Evidence Dimension | In vitro cytotoxicity (IC₅₀) |
|---|---|
| Target Compound Data | L540cy: 113 ng/mL; Ramos: 67 ng/mL |
| Comparator Or Baseline | MAC glucuronide α-hydroxy lactone-linked SN-38: L540cy: 99 ng/mL; Ramos: 105 ng/mL |
| Quantified Difference | Phenol-linked is 1.6× more potent in Ramos but 1.14× less potent in L540cy vs. α-hydroxy lactone analog |
| Conditions | L540cy Hodgkin's lymphoma cells and Ramos Burkitt's lymphoma cells; free drug-linker (unconjugated) cytotoxicity assay |
Why This Matters
An investigator selecting a drug-linker for ADC construction against a specific hematological malignancy can match the differential cell-line potency profile to the target indication, rather than assuming the two chemically similar linkers are functionally equivalent.
- [1] Ace Therapeutics. MAC glucuronide α-hydroxy lactone-linked SN-38 (IBDI-434866) Product Datasheet. Biological Activity: IC₅₀ L540cy 99 ng/mL, Ramos 105 ng/mL. CAS 2246380-70-9. View Source
